ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate, also known as ethyl 4-(2-((3-oxo-2,3-dihydrobenzo[b][1,4]thiazin-4-ylidene)methyl)phenylamino)benzoate, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.
Mechanism of Action
The mechanism of action of ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes or signaling pathways in cells. In cancer cells, it has been shown to inhibit the activity of an enzyme called topoisomerase II, which is involved in DNA replication and cell division. In weed species, it has been shown to inhibit the activity of an enzyme called acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate are dependent on the specific application and dosage used. In cancer cells, it has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In weed species, it has been shown to cause stunted growth and chlorosis, or yellowing of the leaves. In organic solar cells, it has been shown to improve the efficiency of light absorption and energy conversion.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate in lab experiments include its relatively simple synthesis method, its potential applications in various fields of research, and its ability to selectively target certain enzymes or signaling pathways in cells. The limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate. In medicine, further studies could investigate its potential as a combination therapy with other anti-cancer agents or its use in treating other types of cancer. In agriculture, further studies could investigate its potential as a herbicide for use on a wider range of weed species. In materials science, further studies could investigate its potential as a dye for use in other types of organic solar cells or as a fluorescent probe for imaging biological systems.
Synthesis Methods
The synthesis of ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate involves the reaction of ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate 4-aminobenzoate with 3-oxo-1-benzothiophene-2-carbaldehyde in the presence of a catalyst, such as piperidine. The reaction proceeds through a condensation reaction, followed by an intramolecular cyclization to form the final product. The yield of the synthesis method can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
Ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate]amino}benzoate has been studied for its potential applications in various fields of scientific research. In medicine, it has been investigated as a potential anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In agriculture, it has been studied as a potential herbicide, as it has been shown to have selective activity against certain weed species. In materials science, it has been investigated as a potential dye for use in organic solar cells, as it has been shown to have good light absorption properties.
properties
IUPAC Name |
ethyl 4-[(3-hydroxy-1-benzothiophen-2-yl)methylideneamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3S/c1-2-22-18(21)12-7-9-13(10-8-12)19-11-16-17(20)14-5-3-4-6-15(14)23-16/h3-11,20H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVKHAWLPWHXAIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N=CC2=C(C3=CC=CC=C3S2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-{[(3-oxo-1-benzothien-2(3H)-ylidene)methyl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.